1-(4-Iodobenzyl)-1H-pyrazol-4-ol

• IUPAC Name: 1-[(4-iodophenyl)methyl]pyrazol-4-ol
• InChI: InChI=1S/C10H9IN2O/c11-9-3-1-8(2-4-9)6-13-7-10(14)5-12-13/h1-5,7,14H,6H2
• InChI Key: HPOOCKQKEVGGKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(C=N2)O)I
• Molecular Formula: C10H9IN2O
• Molecular Weight: 300.10 g/mol

Description

“1-(4-Iodobenzyl)-1H-pyrazol-4-ol” is a chemical compound used in laboratory settings. It is also known as “(4-Iodobenzyl)-1H-pyrazole” and is not recommended for food, drug, pesticide, or biocidal product use.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, the synthesis of “1-(4-Iodobenzyl)piperidine” involved the reaction of 1 (0.5 g, 1.4 mmol) and potassium carbonate (0.6 g, 4.2 mmol) in dimethylformamide (15 mL) with a catalytic amount of sodium iodide and 4-iodobenzyl bromide (0.5 g, 1.5 mmol). The solution was stirred overnight.

Scientific Research Applications

Sequential Functionalization of Pyrazole 1-Oxides

Pyrazole 1-oxides, including 1-(4-Iodobenzyl)-1H-pyrazol-4-ol, have been utilized in the sequential functionalization process. This involves regioselective metalation and transmetalation with palladium-catalyzed cross-coupling, allowing the synthesis of various substituted pyrazoles (Paulson et al., 2002).

Synthesis of Heterocyclic Analogues of Xanthone

The compound plays a role in the efficient synthesis of [5,6]pyrano[2,3-c]pyrazol-4(1H)-ones, important heterocyclic analogues of xanthone. This synthesis involves reactions with different o-halopyridinecarbonyl chlorides (Eller et al., 2006).

Antipsychotic Potential

Research has explored the synthesis and evaluation of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, including derivatives of 1-(4-Iodobenzyl)-1H-pyrazol-4-ol, as potential antipsychotic agents. These compounds showed activity in behavioral animal tests without interacting with dopamine receptors (Wise et al., 1987).

Prostate Cancer Antigen-1 (PCA-1/ALKBH3) Inhibitors

Derivatives of 1-(4-Iodobenzyl)-1H-pyrazol-4-ol have been synthesized and evaluated as inhibitors of prostate cancer antigen-1 (PCA-1/ALKBH3), suggesting potential in developing anti-prostate cancer drugs (Nakao et al., 2014).

COX-2 Inhibitors

The compound has been used in the synthesis of 4,5-diaryl-1H-pyrazole-3-ol derivatives, investigated as potential COX-2 inhibitors. This research highlights its role in developing novel anti-inflammatory agents (Patel et al., 2004).

Structural and Conformational Analysis

1-(4-Iodobenzyl)-1H-pyrazol-4-ol has been studied for its structural and conformational properties using techniques like X-ray diffraction, FTIR, and NMR spectroscopy. This research provides valuable insights into the compound's molecular characteristics (Yang et al., 2021).

Safety and Hazards

“1-(4-Iodobenzyl)-1H-pyrazol-4-ol” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed.

Mechanism of Action

Target of Action

Related compounds have been found to interact withfibroblast activating protein (FAP) . FAP is a cell surface serine protease expressed at high levels in activated fibroblasts during tissue remodeling and cancer .

Mode of Action

It can be inferred from related compounds that it may interact with its target protein, potentially leading to changes in the protein’s function .

Biochemical Pathways

Given its potential interaction with fap, it may influence pathways related to tissue remodeling and cancer progression .

Result of Action

If it does interact with fap as suggested, it could potentially influence cellular processes related to tissue remodeling and cancer progression .